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Compound of Interest

Compound Name: 2-lodotoluene

Cat. No.: B057078

An In-depth Technical Guide to 2-lodotoluene for Researchers and Drug Development
Professionals

Introduction

2-lodotoluene, also known as 1-iodo-2-methylbenzene, is an aromatic organic compound with
the chemical formula C7H-~l. It serves as a crucial building block and intermediate in organic
synthesis, particularly in the pharmaceutical and agrochemical industries. Its utility stems from
the reactivity of the carbon-iodine bond, which readily participates in various cross-coupling
reactions to form new carbon-carbon and carbon-heteroatom bonds. This guide provides a
comprehensive overview of the commercial availability, key suppliers, and practical applications
of 2-iodotoluene for professionals in research and drug development.

Commercial Availability and Suppliers

2-lodotoluene is readily available from a multitude of chemical suppliers, catering to both
research and bulk-scale requirements. The compound is typically offered at a purity of 98% or
higher. Below is a summary of prominent suppliers and their typical offerings.

Data Presentation: Commercial Suppliers of 2-
lodotoluene
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. . Available .
Supplier Purity . Additional Notes
Quantities
) ) 549, 25 g, Bulk Often stabilized with
Sigma-Aldrich (Merck)  98%][1][2][3] o
inquiries welcome[1] copper.[4]
Fisher Scientific 25 g, 25 mL, Bulk
S T Legacy Acros
(Thermo Scientific 98%][5][6] inquiries welcome[5] ]
) Organics product.[5]
Chemicals) [6]
UK-based supplier
— 259,1009, 50049, 2.5 o .
Apollo Scientific 98%][7] with international

kg, 10 kg[7]

shipping.

Strem Chemicals

min. 98%[8]

25 g, 100 g, Bulk

quotes available[8]

Product of Ascensus
Specialties LLC.[8]

Tokyo Chemical

>98.0% (GC)[][10]

25 mL, 500 mL, Bulk

Stabilized with copper

Industry (TCI) quotes available chip.[9][10]

Santa Cruz Inquire for Primarily for research
_ Research Grade .

Biotechnology quantities[11] use.[11]

Cefa-Cilinas Biotics
Pvt. Ltd.

Commercial, Pharma,

Industrial Grade

MOQ: 25 kg; 50 kg to
250 kg drums[12]

Indian manufacturer

and exporter.[12]

Infinium Pharmachem

Stabilized with copper.

o >96% Inquire for quantities
Limited [4]
) Indian supplier,
) Inquire for ) .
Otto Chemie Pvt. Ltd. 98% - provides Certificate of
quantities[13] )
Analysis.[13]
i Part of a wide range
) ) Inquire for o
Tosoh Europe B.V. Fine Chemicals Grade - of iodinated products.
quantities[14]

[14]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-iodotoluene is presented below.
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Property Value Reference
CAS Number 615-37-2 [1][8][11]
Molecular Formula C7HI [11][15]
Molecular Weight 218.03 g/mol [1][11][15]
Appearance Clear, c':olt?rless to pale-yellow EIol[10]

or red liquid
Boiling Point 211-212 °C [14]
Density 1.713 g/mL at 25 °C [11[3]

Refractive Index

n20/D 1.608

[1](21[3]

Flash Point

90 °C (194 °F) - closed cup

[1](8]

Solubility

Insoluble in water; soluble in

benzene, alcohol, ether.[4]

Experimental Protocols: Application in Cross-
Coupling Reactions

2-lodotoluene is a versatile substrate for various palladium-catalyzed cross-coupling reactions,
which are fundamental transformations in modern organic synthesis and drug discovery. These
reactions, such as the Suzuki, Sonogashira, Heck, and Buchwald-Hartwig amination, enable
the construction of complex molecular architectures.

Detailed Methodology: Sonogashira Coupling of 2-
lodotoluene

The Sonogashira coupling reaction is a powerful method for the formation of carbon-carbon
bonds between a terminal alkyne and an aryl or vinyl halide. The following protocol is a
representative example of a Sonogashira coupling reaction using an aryl iodide like 2-
iodotoluene.

Reaction Scheme:
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Materials:

2-lodotoluene

o Terminal alkyne (e.g., Phenylacetylene)

o Palladium catalyst (e.qg., Bis(triphenylphosphine)palladium(ll) dichloride, Pd(PPhs)2Clz)
o Copper(l) cocatalyst (e.g., Copper(l) iodide, Cul)

e Base (e.g., Triethylamine, TEA)

e Anhydrous solvent (e.g., Toluene or THF/DMA mixture)

o Standard laboratory glassware for inert atmosphere reactions

Procedure:

e Reaction Setup: To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir
bar and a condenser, add the aryl halide (e.g., 2-iodotoluene, 1.0 mmol, 1.0 eq).

e Reagent Addition: Under an inert atmosphere (e.g., Argon or Nitrogen), add the palladium
catalyst (e.g., Pd(PPhs)2Clz, 0.02 mmol, 2 mol%) and the copper(l) iodide (0.01 mmol, 1
mol%).

e Solvent and Base: Add the anhydrous solvent (e.g., 10 mL of toluene) and the anhydrous
base (e.g., triethylamine, 2.0 mmol, 2.0 eq) to the flask.

» Alkyne Addition: Add the terminal alkyne (e.g., phenylacetylene, 1.2 mmol, 1.2 eq) to the
reaction mixture.

e Reaction Conditions: Stir the reaction mixture at room temperature for 30 minutes, then heat
to 70°C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is
typically complete within 2-4 hours.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the
mixture with a suitable organic solvent (e.g., ethyl acetate, 20 mL) and wash with water (2 x
15 mL) and brine (15 mL).
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» Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
magnesium sulfate), filter, and concentrate under reduced pressure to obtain the crude
product.

« Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the pure coupled
product.

Visualizing Experimental Workflows

Understanding the logical flow of an experimental procedure is critical for reproducibility and
troubleshooting. The following diagram, generated using the DOT language, illustrates the key
steps in a typical Sonogashira coupling workflow.

Click to download full resolution via product page

Caption: Workflow for a typical Sonogashira cross-coupling reaction.

Safety and Handling

2-lodotoluene is considered a hazardous substance. It is a combustible liquid and causes skin
and serious eye irritation.[16][17] It may also cause respiratory irritation.[17] When handling this
chemical, it is imperative to use appropriate personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat.[17] All work should be conducted in a
well-ventilated fume hood.[17] In case of fire, use "alcohol" foam, dry chemical, or carbon
dioxide extinguishers.[17] For detailed safety information, always refer to the Safety Data Sheet
(SDS) provided by the supplier.[16][17]

Conclusion
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2-lodotoluene is a readily available and versatile reagent that plays a significant role in
modern organic synthesis, particularly in the development of new pharmaceutical agents. Its
commercial availability from a range of suppliers in various quantities and purities makes it
accessible for both small-scale research and larger-scale production. A thorough understanding
of its properties, safe handling procedures, and its application in robust synthetic
methodologies like the Sonogashira coupling is essential for researchers and drug
development professionals aiming to leverage its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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